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Compound of Interest

Compound Name: Dimethyl 5-iodoisophthalate

cat. No.: BO57504

An In-depth Technical Guide to Dimethyl 5-iodoisophthalate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethyl 5-iodoisophthalate is a halogenated aromatic compound with significant
applications in organic synthesis, particularly as a versatile building block for pharmaceuticals
and agrochemicals.[1] Its utility extends to proteomics research and the development of
radiolabeled monoclonal antibodies for enhanced tumor uptake.[2][3] This document provides a
comprehensive overview of its chemical properties, a detailed experimental protocol for its
synthesis, and visual representations of its synthetic workflow and research applications.

Chemical and Physical Properties

The fundamental properties of Dimethyl 5-iodoisophthalate are summarized in the table
below, providing a quantitative overview for laboratory use and computational modeling.
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Property Value Source
Molecular Weight 320.08 g/mol [21[31[41[5]
Molecular Formula C10H9lO4 [1112][31[4]

White to light yellow crystalline

Appearance
powder

Melting Point 102.0 to 106.0 °C

Boiling Point 160 °C @ 1 mmHg [3][6]

Density 1.708 + 0.06 g/cm?3 [31[6]

CAS Number 51839-15-7 [1][2]
dimethyl 5-iodobenzene-1,3-

IUPAC Name ) [4]
dicarboxylate

N Slightly soluble in Chloroform
Solubility [6]

and heated Methanol

Synthesis Protocol

The synthesis of Dimethyl 5-iodoisophthalate is typically achieved through a diazotization-

iodination reaction of dimethyl 5-aminoisophthalate.[7] The following protocol is a detailed

methodology for this synthesis.

Materials:

Ethyl acetate

2 M Hydrochloric acid

Sodium nitrite (NaNO2)

Potassium iodide (KI)

Dimethyl 5-aminoisophthalate
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e Anhydrous magnesium sulfate
 Silica gel
e Hexanes
Procedure:

e Under an argon atmosphere, add dimethyl 5-aminoisophthalate (6.27 g, 30.0 mmol) to 39 mL
of 2 M hydrochloric acid pre-cooled in an ice bath.[3]

« Stir the reaction mixture at 0 °C or lower for several minutes.[3]

o Slowly add a pre-cooled aqueous solution of sodium nitrite (2.52 g, 36.5 mmol in 21.6 mL of
water) dropwise to the mixture.[3]

 After the addition is complete, stir the mixture for an additional 2 hours at 0 °C.[8]

e Slowly add a cold aqueous solution of potassium iodide (7.47 g, 45.0 mmol in 70 mL of
water) dropwise while maintaining the ice bath.[3][8]

 Allow the resulting mixture to warm to room temperature and stir for 12 hours.[3][8]
o Extract the aqueous layer with ethyl acetate.[3]

e Wash the combined organic layers with saturated brine and dry over anhydrous magnesium
sulfate.[3]

» Purify the crude product by silica gel column chromatography using hexanes as the eluent to
yield Dimethyl 5-iodoisophthalate.[3]

Visualized Workflows and Applications

To better illustrate the processes involving Dimethyl 5-iodoisophthalate, the following
diagrams have been generated using the DOT language.
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Caption: Synthesis workflow for Dimethyl 5-iodoisophthalate.
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Caption: Application pathways of Dimethyl 5-iodoisophthalate.
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Safety and Handling

Dimethyl 5-iodoisophthalate is classified as an irritant.[4] It is known to cause skin and eye
irritation and may lead to respiratory irritation.[4] Appropriate personal protective equipment,
including gloves, safety goggles, and a lab coat, should be worn when handling this compound.
[9] Work should be conducted in a well-ventilated area or under a fume hood.[1]

Conclusion

Dimethyl 5-iodoisophthalate serves as a crucial intermediate in various synthetic and
research applications. Its well-defined chemical properties and established synthesis protocol
make it a valuable compound for drug development professionals and researchers in organic
chemistry. The continued exploration of its applications is expected to yield further
advancements in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]
e 2. scbt.com [scbt.com]
e 3. DIMETHYL 5-IODOISOPHTHALATE CAS#: 51839-15-7 [m.chemicalbook.com]

e 4. Dimethyl 5-iodoisophthalate | CLOH91O4 | CID 2758568 - PubChem
[pubchem.ncbi.nlm.nih.gov]

« 5. Dimethyl 5-lodoisophthalate | LGC Standards [lgcstandards.com]
e 6. lookchem.com [lookchem.com]

e 7. Crystal structures of dimethyl 5-iodoisophthalate and dimethyl 5-ethynylisophthalate -
PMC [pmc.ncbi.nlm.nih.gov]

8. rsc.org [rsc.org]

9. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b057504?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-iodoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-iodoisophthalate
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/dimethyl-5-iodoisophthalate-dic53721.html
https://www.benchchem.com/product/b057504?utm_src=pdf-body
https://www.benchchem.com/product/b057504?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/dimethyl-5-iodoisophthalate-dic53721.html
https://www.scbt.com/p/dimethyl-5-iodoisophthalate-51839-15-7
https://m.chemicalbook.com/ProductChemicalPropertiesCB3238468_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-iodoisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-iodoisophthalate
https://www.lgcstandards.com/PL/en/Dimethyl-5-Iodoisophthalate/p/TRC-D474180
https://www.lookchem.com/404.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6073011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6073011/
https://www.rsc.org/suppdata/cc/c0/c0cc04979d/c0cc04979d.pdf
https://www.fishersci.com/store/msds?partNumber=AC186510250&productDescription=DIMETHYL+ISOPHTHALATE+99%25+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [molecular weight of Dimethyl 5-iodoisophthalate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057504#molecular-weight-of-dimethyl-5-
iodoisophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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